Cas no 108342-87-6 (2,3,4,6-Tetra-O-pivaloyl-D-galactopyranosylamine)

• Product Name: 2,3,4,6-Tetra-O-pivaloyl-D-galactopyranosylamine
• CAS No: 108342-87-6
• MF: C₂₆H₄₅NO₉
• MW: 515.636809110641
• MDL: MFCD00153054
• CID: 62725
• Update Time: 2025-04-18

2,3,4,6-Tetra-O-pivaloyl-D-galactopyranosylamine Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-pivaloyl-D-galactopyranosylamine
• 2,3,4,6-Tetra-O-pivaloyl-β-D-galactopyranosylamine
• [(2R,3S,4S,5R,6R)-6-amino-3,4,5-tris(2,2-dimethylpropanoyloxy)oxan-2-yl]methyl 2,2-dimethylpropanoate
• 2,3,4,6-TETRA-O-BENZOYL-A-D-GLUCOPYRANOSYL TRICHLOROACETIMIDATE
• 2,3,3-TRIMETHYLBENZO-(4,5)-INDOLE
• 2,3,4,6-Tetra-O-pivaloyl-
• 2,3,4,6-tetra-O-pivaloylgalactosylamine
• 4140P
• A-D-galactopyranosylamine
• 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosylamine
• 2,3,4,6-tetra-O-pivaloyl-beta-D-galacto-pyranosyl
• 2,3,4,6-TETRA-O-PIVALOYL-SS-D-GALACTOPYRANOSYLAMINE
• 2,3,4,6-TETRA-O-PIVALOYL-BETA-D-GALACTOPYRANOSYLAMINE
• 2,3,4,6-Tetra-O-Pivaloy-Beta-D-Galacto- Pyranosylamine
• N-(2,3,4,6-tetra-O-pivaloyl-β-D-galactopyranosyl)amine
• 2,3,4,6-TETRA-O-PIVALOYL-D-GALACTOPYRANOSYLAMINE 99+%
• 2,3,4,6-Tetra-o-pivaloyl-D-galactopyranosylamine 108342-87-6

• MDL： MFCD00153054
• Inchi： 1S/C26H45NO9/c1-23(2,3)19(28)32-13-14-15(34-20(29)24(4,5)6)16(35-21(30)25(7,8)9)17(18(27)33-14)36-22(31)26(10,11)12/h14-18H,13,27H2,1-12H3/t14-,15+,16+,17-,18-/m1/s1
• InChI Key： IPRZVEFFDTWBGV-DISONHOPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)N

Computed Properties

• Exact Mass: 515.30900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.1100
• Melting Point: 92-95 °C(lit.)
• PSA: 140.45000
• LogP: 3.83330
• Solubility: Not determined

2,3,4,6-Tetra-O-pivaloyl-D-galactopyranosylamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives